Cas no 591247-11-9 (Benzoic acid, 4-(1-oxo-4-phenylbutyl)-)

• Product Name: Benzoic acid, 4-(1-oxo-4-phenylbutyl)-
• CAS No: 591247-11-9
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 1613582
• Update Time: 2024-09-13

Benzoic acid, 4-(1-oxo-4-phenylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1-oxo-4-phenylbutyl)-

• Inchi： 1S/C17H16O3/c18-16(8-4-7-13-5-2-1-3-6-13)14-9-11-15(12-10-14)17(19)20/h1-3,5-6,9-12H,4,7-8H2,(H,19,20)
• InChI Key： ANNQPYUMVGJTEA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C(=O)CCCC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 268.10998

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 478.3±38.0 °C(Predicted)
• PSA: 54.37
• pka: 3.80±0.10(Predicted)